Cas no 1261079-38-2 (Naloxone-d5)

Naloxone-d5 Properties

Names and Identifiers

• Naloxone-d5
• Naloxone d5
• Naloxone-D5 solution
• (5α)-4,5-Epoxy-3,14-dihydroxy-17-(2-propenyl-d5)morphinan-6-one
• 17-Allyl-4,5α-epoxy-3,14-dihydroxymorphinan-6-one-d5
• EN-15304-d5
• Nalone-d5
• Narcan D5
• Narcan-d5
• Narcanti-d5
• HY-17417AS
• Naloxone D5
• Naloxone-D5, 1mg/ml in Methanol
• DA-65920
• 1261079-38-2
• DTXSID301344747
• Naloxone-D5, 0.1mg/ml in Methanol
• 1ST000516D5
• (4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-(1,1,2,3,3-pentadeuterioprop-2-enyl)-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one
• +Expand

• MDL： MFCD08063611
• InChIKey： UZHSEJADLWPNLE-HEEDNVRVSA-N
• Inchi： InChI=1S/C19H21NO4/c1-2-8-20-9-7-18-15-11-3-4-12(21)16(15)24-17(18)13(22)5-6-19(18,23)14(20)10-11/h2-4,14,17,21,23H,1,5-10H2/t14-,17+,18+,19-/m1/s1/i1D2,2D,8D2
• SMILES： C([2H])([2H])=C([2H])C([2H])([2H])N1CC[C@@]23C4=C5C=CC(=C4O[C@H]3C(=O)CC[C@]2([C@H]1C5)O)O

Computed Properties

• Exact Mass: 332.178442g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 332.178442g/mol
• Monoisotopic Mass: 332.178442g/mol
• Topological Polar Surface Area: 70Ų
• Heavy Atom Count: 24
• Complexity: 594
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.23930
• PSA: 70.00000
• Melting Point: 200-2050C
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Color/Form: 100 μg/mL in methanol